Cas no 1889-08-3 (2(1H)-Azocinone,hexahydro-1-methyl-)

2(1H)-Azocinone,hexahydro-1-methyl- structure
1889-08-3 structure
Product Name:2(1H)-Azocinone,hexahydro-1-methyl-
CAS No:1889-08-3
MF:C8H15NO
MW:141.210802316666
CID:200489
PubChem ID:137248
Update Time:2025-04-19

2(1H)-Azocinone,hexahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Azocinone,hexahydro-1-methyl-
    • Hexahydro-1-methyl-2(1H)-azocinone
    • 1-methylazocan-2-one
    • DTXSID80172259
    • SCHEMBL8300693
    • 1889-08-3
    • 2H-Azocin-2-one, hexahydro-1-methyl-
    • Inchi: 1S/C8H15NO/c1-9-7-5-3-2-4-6-8(9)10/h2-7H2,1H3
    • InChI Key: IJRHFDHZRCNEJZ-UHFFFAOYSA-N
    • SMILES: O=C1CCCCCCN1C

Computed Properties

  • Exact Mass: 141.11545
  • Monoisotopic Mass: 141.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31

2(1H)-Azocinone,hexahydro-1-methyl- Related Literature

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